Cas no 1550278-68-6 (4-bromo-2-(5-cyanopyridin-2-yl)sulfanylbenzoic acid)

• Product Name: 4-bromo-2-(5-cyanopyridin-2-yl)sulfanylbenzoic acid
• CAS No: 1550278-68-6
• MF: C₁₃H₇BrN₂O₂S
• MW: 335.175880670547
• CID: 6158448
• PubChem ID: 115382263
• Update Time: 2024-01-12

4-bromo-2-(5-cyanopyridin-2-yl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(5-cyanopyridin-2-yl)sulfanylbenzoic acid
• 4-bromo-2-[(5-cyanopyridin-2-yl)sulfanyl]benzoic acid
• 1550278-68-6
• EN300-17478417

• Inchi： 1S/C13H7BrN2O2S/c14-9-2-3-10(13(17)18)11(5-9)19-12-4-1-8(6-15)7-16-12/h1-5,7H,(H,17,18)
• InChI Key： LVFXAUJIPRQXCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)SC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 333.94116g/mol
• Monoisotopic Mass: 333.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.3Ų